1-((2,4-difluorophenyl)sulfonyl)-4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazine

• IUPAC Name: 1-(2,4-difluorophenyl)sulfonyl-4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazine
• InChI: InChI=1S/C19H20F2N6O2S/c1-14-2-5-16(6-3-14)27-19(22-23-24-27)13-25-8-10-26(11-9-25)30(28,29)18-7-4-15(20)12-17(18)21/h2-7,12H,8-11,13H2,1H3
• InChI Key: IAKPQVGZGLOYJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)S(=O)(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C19H20F2N6O2S
• Molecular Weight: 434.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups including a difluorophenyl group, a sulfonyl group, a tetrazolyl group, and a piperazine ring.

Scientific Research Applications

Synthesis and Antiproliferative Activity

One area of research involves the synthesis of derivatives that show significant antiproliferative activity against human cancer cell lines. For instance, Mallesha et al. (2012) synthesized a series of compounds by a nucleophilic substitution reaction, where derivatives exhibited promising activity against several cancer cell lines, highlighting the potential of such compounds as anticancer agents (L. Mallesha, K. Mohana, B. Veeresh, Ravi Alvala, A. Mallika, 2012).

Antimicrobial and Antifungal Activities

Another significant application is in the synthesis of sulfonamide and amide derivatives that contain a piperazine ring, showing in vitro antimicrobial activity against various bacterial and fungal strains. Bhatt et al. (2016) reported the synthesis of such derivatives, indicating their potential use in developing new antimicrobial agents (A. Bhatt, R. Kant, R. Singh, 2016).

Anticancer Evaluation

In the context of anticancer research, Turov (2020) evaluated the anticancer activity of polyfunctional substituted 1,3-thiazoles, some with piperazine substituents, showing effectiveness across various cancer cell lines. This underscores the role of piperazine derivatives in developing novel anticancer therapies (Kostyantyn Turov, 2020).

Receptor Antagonists

Piperazine derivatives have also been explored for their potential as receptor antagonists. Borrmann et al. (2009) developed a series of 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines, which showed high affinity and selectivity as A2B adenosine receptor antagonists, indicating their potential for therapeutic applications (T. Borrmann, Sonja Hinz, D. Bertarelli, Wenjin Li, N. Florin, Anja B Scheiff, C. Müller, 2009).

Antibacterial and Antioxidant Activities

Further, novel 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives have been synthesized and evaluated for their antibacterial and antioxidant activities, demonstrating the versatility of piperazine-based compounds in creating new agents for treating infections and oxidative stress (Wu Qi, 2014).